Cas no 1985-21-3 (3'-Uridylic acid,adenylyl-(3'®5')-)

• Product Name: 3'-Uridylic acid,adenylyl-(3'®5')-
• CAS No: 1985-21-3
• MF: C₁₉H₂₅N₇O₁₅P₂
• MW: 653.387225866318
• CID: 215682
• PubChem ID: 164908
• Update Time: 2025-04-19

3'-Uridylic acid,adenylyl-(3'®5')- Chemical and Physical Properties

Names and Identifiers

• adenylyl-(3'-5')-uridine 3'-monophosphate
• (2R,3S,4R,5R)-2-({[{[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-2-(hydroxymethyl)tetrahydrofuran-3-yl]oxy}(hydroxy)phosphoryl]oxy}methyl)-5-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-4-hydroxytetrahydrofuran-3-yl dihydrogen phosphate (non-preferred name)
• 3'-Uridylic acid, adenylyl-(3'-5')-
• Adenylyl-(3'-5')-3'-uridylic acid
• ApUp
• adenylyl-(3/'-5/')-uridine 3/'-monophosphate
• 1985-21-3
• Adenylyl-(3'-->5')-3'-uridylic acid
• DB01792
• [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-2-(hydroxymethyl)oxolan-3-yl] [(2R,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methyl hydrogen phosphate
• Adenylyl-(3'->5')uridine 3'-Monophosphate
• NS00071689
• PD060242
• DTXSID101298663
• adenylyl-3'-5'-phospho-uridine-3'-monophosphate
• (2R,3S,4R,5R)-2-({[(R)-{[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-2-(hydroxymethyl)tetrahydrofuran-3-yl]oxy}(hydroxy)phosphoryl]oxy}methyl)-5-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-4-hydroxytetrahydrofuran-3-yl dihydrogen phosphate (non-preferred name)
• 3'-Uridylic acid,adenylyl-(3'®5')-

• Inchi： 1S/C19H25N7O15P2/c20-15-10-16(22-5-21-15)26(6-23-10)18-11(29)13(7(3-27)38-18)41-43(35,36)37-4-8-14(40-42(32,33)34)12(30)17(39-8)25-2-1-9(28)24-19(25)31/h1-2,5-8,11-14,17-18,27,29-30H,3-4H2,(H,35,36)(H2,20,21,22)(H,24,28,31)(H2,32,33,34)/t7-,8-,11-,12-,13-,14-,17-,18-/m1/s1
• InChI Key： FZCSEXOMUJFOHQ-KPKSGTNCSA-N
• SMILES： P(=O)(O)(OC[C@@H]1[C@H]([C@H]([C@H](N2C=CC(NC2=O)=O)O1)O)OP(=O)(O)O)O[C@@H]1[C@@H](CO)O[C@H]([C@@H]1O)N1C=NC2C(N)=NC=NC1=2

Computed Properties

• Exact Mass: 653.08855
• Monoisotopic Mass: 653.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 43
• Rotatable Bond Count: 10
• Complexity: 1200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _6.5
• Topological Polar Surface Area: 321Ų

Experimental Properties

• Density: 2.34
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.891
• PSA: 320.7